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Compound of Interest

Compound Name: Thiourea

Cat. No.: B124793 Get Quote

An In-depth Technical Guide to the Physical and Chemical Properties of Thiourea for

Laboratory Use

For researchers, scientists, and drug development professionals, a thorough understanding of

the properties of chemical reagents is fundamental. Thiourea (CH₄N₂S), an organosulfur

compound, is a versatile molecule with significant applications in organic synthesis, analytical

chemistry, and medicinal chemistry.[1][2] Structurally similar to urea with the oxygen atom

replaced by a sulfur atom, its properties and reactivity differ significantly.[3][4] This guide

provides a comprehensive overview of the physical, chemical, and biological properties of

thiourea, along with practical laboratory protocols and safety information.

Physical Properties
Thiourea is a white, crystalline solid at room temperature.[4] It is odorless with a bitter taste.[5]

[6] Key physical properties are summarized in the table below for easy reference.
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Property Value Source(s)

Molecular Formula CH₄N₂S [4]

Molar Mass 76.12 g/mol [3][4]

Appearance
White or off-white crystals or

powder
[4][5]

Density 1.405 g/cm³ [3][7]

Melting Point 170-182 °C (338-360 °F) [3][6][8][9]

Boiling Point
Decomposes, Sublimes at

150-160 °C in vacuum
[5][10]

Solubility in Water
137 g/L at 20 °C; 142 g/L at 25

°C
[6][11]

Solubility in other solvents

Soluble in hot ethanol and

ammonium thiocyanate

solution.[4] Insoluble in ether.

[4]

[4][10]

Vapor Pressure 0.0028 mmHg [5]

logP (Octanol/Water Partition

Coefficient)
-1.08 [5]

pKa (Strongest Acidic) 13.87

pKa (Strongest Basic) -3

Chemical Properties and Reactivity
The reactivity of thiourea is largely dictated by the thiocarbonyl group (C=S). The sulfur atom

is more nucleophilic and the C=S bond is weaker and more polarizable compared to the C=O

bond in urea.[4] Thiourea exists in equilibrium between its thione and thiol tautomeric forms,

with the thione form being more prevalent in aqueous solutions.[12]
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H₂N-C(=S)-NH₂ H₂N-C(SH)=NHEquilibrium
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Caption: Tautomeric equilibrium of thiourea.

Key Chemical Reactions:
Reductant: Thiourea is an effective reducing agent. It is used to reduce peroxides to their

corresponding diols and is also employed in the reductive workup of ozonolysis to yield

carbonyl compounds.[3]

Precursor to Thiols: A common application is the conversion of alkyl halides to thiols. The

reaction proceeds via the formation of an isothiouronium salt, which is subsequently

hydrolyzed to produce the thiol.[3][6]

Synthesis of Heterocycles: Thiourea is a valuable building block for synthesizing pyrimidine

derivatives by condensing with β-dicarbonyl compounds.[3] Pharmaceuticals such as

thiobarbituric acid and sulfathiazole are prepared using thiourea.[3]

Precursor to Metal Sulfides: It serves as a source of sulfide ions for the synthesis of various

metal sulfides, such as mercury sulfide (HgS), when treated with metal salts in an aqueous

solution.[3]

Organocatalysis: Thiourea and its derivatives are used as organocatalysts, accelerating

reactions through hydrogen-bonding interactions with substrates.[13] These catalysts are

advantageous due to their low toxicity, stability, and ability to function under mild, nearly

neutral conditions.[13][14]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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